Cas no 59566-51-7 (1H-Imidazole-1-acetic acid, 4-nitro-, ethyl ester)

59566-51-7 structure
Product name:1H-Imidazole-1-acetic acid, 4-nitro-, ethyl ester
1H-Imidazole-1-acetic acid, 4-nitro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-acetic acid, 4-nitro-, ethyl ester
- ethyl 2-(4-nitroimidazol-1-yl)acetate
- 59566-51-7
- MFCD00470205
- SY345228
- SCHEMBL16246028
- Ethyl 2-(4-Nitro-1-imidazolyl)acetate
- EU-0051341
- WGFYNFMJQWDXRS-UHFFFAOYSA-N
- DTXSID60350578
- AKOS001704717
- ethyl 2-(4-nitro-1H-imidazol-1-yl)acetate
- ST008460
-
- Inchi: InChI=1S/C7H9N3O4/c1-2-14-7(11)4-9-3-6(8-5-9)10(12)13/h3,5H,2,4H2,1H3
- InChI Key: WGFYNFMJQWDXRS-UHFFFAOYSA-N
- SMILES: CCOC(CN1C=NC([N+]([O-])=O)=C1)=O
Computed Properties
- Exact Mass: 199.05937
- Monoisotopic Mass: 199.05930578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.9Ų
- XLogP3: 0.2
Experimental Properties
- PSA: 87.26
1H-Imidazole-1-acetic acid, 4-nitro-, ethyl ester Related Literature
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Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
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Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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Shuai Chen,Yuelong Xin,Yiyang Zhou,Feng Zhang,Yurong Ma,Henghui Zhou,Limin Qi J. Mater. Chem. A, 2014,2, 15582-15589
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